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Compound of Interest

2-Bromo-1-(4-bromo-2-
Compound Name:

methoxyphenyl)ethanone
CAS No.: 252561-75-4

Cat. No.: B3255252

Get Quote

Executive Summary

C9H8Br202 represents a critical chemical formula in medicinal chemistry, encompassing two
distinct structural classes: the aliphatic 2,3-dibromo-3-phenylpropanoic acid (cinnamic acid
dibromide) and the aromatic ethyl 3,5-dibromobenzoate. While sharing an identical molecular
weight of 307.97 g/mol , these isomers exhibit divergent reactivities and pharmacological
applications.

This technical guide dissects the C9H8Br202 scaffold, focusing on its utility as a synthetic
intermediate for halogenated bioisosteres. We analyze the stereochemical implications of the
aliphatic derivative (erythro/threo diastereomers) and the metabolic stability of the aromatic
ester, providing researchers with a validated roadmap for synthesis, characterization, and
application in drug development.

Physicochemical Profile & Molecular Weight
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The presence of two bromine atoms imparts a unique isotopic signature essential for mass
spectrometric identification.

Elemental Composition & Exact Mass

. Mass %
Atomic . L.
Element Symbol Count Contributio = Compositio
Mass (u)
n n
Carbon C 9 12.011 108.099 35.10%
Hydrogen H 8 1.008 8.064 2.62%
Bromine Br 2 79.904 159.808 51.89%
Oxygen @) 2 15.999 31.998 10.39%
307.969
Total 100.00%
g/mol

The Dibromide Isotopic Signhature (Mass Spec)

For any derivative of C9H8Br202, the Mass Spectrometry (MS) profile is self-validating due to
the natural abundance of

Br (50.7%) and

Br (49.3%). Unlike monochlorinated compounds (3:1 ratio), a dibrominated molecule displays a
characteristic 1:2:1 triplet pattern for the molecular ion.

e M+ (306): Contains

Br +

Br (Relative Intensity: ~50%)
e M+2 (308): Contains

Br +

Br (Relative Intensity: ~100%)
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e M+4 (310): Contains

Br +

Br (Relative Intensity: ~50%)[1]

Figure 1: MS Isotope Logic for Br2 Systems
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Click to download full resolution via product page

Caption: Probability tree demonstrating the origin of the 1:2:1 triplet signal in dibrominated
compounds.

Structural Isomerism: The Two Core Scaffolds
Isomer A: 2,3-Dibromo-3-phenylpropanoic Acid[2][3][4]
[516][7]

e Structure: A vicinal dibromide derived from cinnamic acid.

» Key Feature: Contains two chiral centers (C2, C3).
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e Reactivity: Highly susceptible to

elimination to form bromostyrenes.

o Stereochemistry: The bromination of trans-cinnamic acid proceeds via anti-addition, yielding
the erythro (2S,3R / 2R,3S) racemate exclusively. This stereospecificity is a critical quality
control checkpoint.

Isomer B: Ethyl 3,5-dibromobenzoate[8][9]

o Structure: An ethyl ester with bromines on the aromatic ring.[2][3]
o Key Feature: High metabolic stability compared to Isomer A.

o Reactivity: Used as a scaffold for Suzuki-Miyaura cross-coupling to generate biaryl drug
candidates.

o Synthesis: Direct bromination of ethyl benzoate directs to the meta positions (3,[2]5) due to
the electron-withdrawing ester group.

Experimental Protocol: Green Synthesis of Isomer A
Target: Synthesis of erythro-2,3-dibromo-3-phenylpropanoic acid.
Context: Traditional bromination uses liquid elemental bromine (

), which is volatile and hazardous. This protocol utilizes an in situ generation method using
Sodium Bromide and Sodium Perborate, aligning with Green Chemistry principles suitable for
modern pharmaceutical labs.

Reagents & Materials

e Trans-Cinnamic Acid (148.16 g/mol )
e Sodium Bromide (NaBr)[4]

e Sodium Perborate Tetrahydrate (
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Glacial Acetic Acid (Solvent)[4]

Dichloromethane (Extraction)

Step-by-Step Methodology

Preparation: In a 100 mL round-bottom flask, dissolve 1.48 g (10 mmol) of trans-cinnamic
acid in 20 mL of glacial acetic acid.

Oxidant Addition: Add 4.6 g (30 mmol) of Sodium Perborate Tetrahydrate.
Halogen Source: Slowly add 2.06 g (20 mmol) of NaBr while stirring.
o Mechanism: The perborate oxidizes bromide ions (

) to molecular bromine (
) in situ.

Reaction: Stir at room temperature for 60 minutes. The solution will transition from colorless
to orange (generation of

) and back to pale yellow as the alkene consumes the bromine.

Quenching: Pour the mixture into 100 mL of ice-cold water to precipitate the crude product.
Purification:

o Filter the white solid precipitate.

o Recrystallize from ethanol/water (1:1).

o Validation: Measure Melting Point. Target range: 202—204°C (erythro isomer).

Figure 2: Green Synthesis Workflow

el Activation T In Situ Oxidation | Generates Br2 _"T=ENie s FACGATHN 60 min @ RT _TONELWN(EFRON  Recrystallization Erythro-2,3-dibromo-
+ NaBr 4 (NaBO3) (Anti-Stereochem) & Filtration 3-phenylpropanoic acid
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Caption: Workflow for the oxidative bromination of cinnamic acid avoiding liquid bromine
handling.

Analytical Validation (Self-Validating Systems)

To ensure the integrity of the synthesized C9H8Br202 derivative, the following analytical
checkpoints must be met.

Proton NMR ( -NMR)

The coupling constant (

) between the protons on C2 and C3 distinguishes the diastereomers.

o Erythro (Anti-addition product):

. The large coupling constant indicates an anti-periplanar arrangement of protons in the
preferred conformer.

e Threo (Syn-addition product):

e Note: If the synthesis yields a

value < 10 Hz, the reaction temperature was likely too high, allowing free rotation or radical
mechanisms to scramble stereochemistry.

Thin Layer Chromatography (TLC)

o Stationary Phase: Silica Gel 60

» Mobile Phase: Hexane:Ethyl Acetate (4:1).

e Visualization: UV light (254 nm). The phenyl ring provides strong UV absorbance.
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Rf Values: The dibrominated product is significantly less polar than the starting cinnamic acid
(which streaks due to the -COOH group) but more polar than non-polar impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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